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Compound of Interest

Compound Name: Titanium carbide (TiC)

Cat. No.: B080071 Get Quote

Technical Support Center: Optimizing TiC in Ni-
Ti-Al Composites
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers and scientists working on the optimization of Titanium Carbide (TiC)
content in Nickel-Titanium-Aluminum (Ni-Ti-Al) composites to enhance mechanical properties.

Frequently Asked Questions (FAQs)
Q1: What is the primary method for fabricating Ni-Ti-Al/TiC composites?

A1: A prevalent and effective method for fabricating Ni-Ti-Al/TiC composites is Spark Plasma

Sintering (SPS). This technique allows for rapid heating and consolidation of the powder

mixture, which can help in achieving high densification.[1][2][3][4] A typical sintering

temperature is around 1050°C under a pressure of 40 MPa.[1][2][3][4]

Q2: What is the optimal TiC content for balanced mechanical properties in Ni-Ti-Al composites?

A2: Research indicates that an optimal composition ratio for a balance of hardness, bending

strength, and wear loss is approximately 32.16 wt% of TiC in a Ni-Ti-Al matrix.[1][2][3] While

higher TiC content can lead to increased hardness, it may negatively impact other properties

like bending strength and wear resistance due to increased porosity.[1][2][5]

Q3: How does increasing TiC content affect the microstructure of the composite?
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A3: As the TiC content increases, microscopic analysis reveals several changes. At lower

concentrations (20-30 wt%), TiC particles are generally distributed uniformly within the Ni-Ti-Al

alloy matrix.[1] However, at higher concentrations (around 40 wt%), the TiC particles may not

be uniformly distributed and can unite, leading to insufficient penetration of the Ni-Ti-Al alloy

between the TiC particles.[1][3] This can result in the formation of pores at the interface

between TiC and the Ni-Ti-Al matrix.[1][3]

Q4: What is the role of the Ti₂AlC phase in these composites?

A4: The formation of a Ti₂AlC phase at the interface between TiC and the Ni-Ti-Al alloy is a key

microstructural development.[1][2][3] This phase is formed through the interaction of TiC

particles with Titanium and Aluminum from the matrix. The presence of Ti₂AlC promotes

chemical metallurgical bonding, which can increase the interfacial bonding energy and

contribute to improved bending strength.[1][2][3]
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Issue Possible Cause(s) Recommended Solution(s)

Low Density and High Porosity

in Sintered Composites

- High TiC content (e.g., 40

wt%) leading to poor

penetration of the matrix alloy.

[1][3]- Insufficient sintering

temperature or pressure.

- Optimize the TiC content,

considering that relative

density tends to decrease with

increasing TiC.[1]- For higher

TiC content, consider adjusting

sintering parameters, such as

increasing the temperature or

pressure, to improve

densification.[6]

Decreased Bending Strength

Despite Increased Hardness

- Formation of pores at the

TiC/Ni-Ti-Al interface at high

TiC concentrations.[1]- Non-

uniform distribution and

agglomeration of TiC particles.

[1]

- The optimal TiC content for

bending strength was found to

be 32.16 wt%, where the

formation of the beneficial

Ti₂AlC phase was superior.[1]

[3]- Ensure homogeneous

mixing of the initial powders to

achieve a uniform distribution

of TiC particles.

High Wear Loss at Maximum

Hardness

- The specimen with the

highest hardness (40 wt% TiC)

also exhibited a relatively high

amount of wear.[1][2][5]- This

can be attributed to the

presence of pores, which can

act as stress concentration

sites and facilitate material

removal during wear testing.[1]

- An optimal balance is key.

The 32.16 wt% TiC

composition was determined to

provide a better combination of

hardness, bending strength,

and wear loss.[1][2][3]- Focus

on processing routes that

minimize porosity for high TiC

content composites.

Inconsistent Mechanical

Property Results

- Inhomogeneous distribution

of TiC reinforcement.- Variation

in sintering parameters

between samples.- Issues with

mechanical testing

procedures.

- Utilize effective powder

mixing techniques before

sintering.- Strictly control

sintering temperature,

pressure, and holding time for

all samples.- Adhere to

standardized mechanical
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testing protocols to ensure

reproducibility.[7][8]

Data Presentation
Table 1: Effect of TiC Content on the Mechanical Properties of Ni-Ti-Al/TiC Composites

TiC Content (wt%)
Relative Density
(%)

Hardness (GPa)
Bending Strength
(MPa)

20 ~99 ~8.5 ~280

30 ~98 ~9.5 ~300

32.16 Not Specified ~9.75 311

40 ~96 9.98 ~290

Note: The data is compiled and extrapolated from the findings presented in the research by Lee

et al. (2018).[1][3] The values for 20, 30, and 40 wt% are estimations based on the trends

described in the source.

Experimental Protocols
1. Composite Fabrication via Spark Plasma Sintering (SPS)

Materials: Ni, Ti, Al, and TiC powders.

Procedure:

Prepare the desired compositions of Ni-Ti-Al/TiC powder mixtures (e.g., 20, 30, 32.16, and

40 wt% TiC).

Homogeneously mix the powders using a suitable method, such as ball milling.

Place the powder mixture into a graphite die.

Conduct the Spark Plasma Sintering process under the following conditions:
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Sintering Temperature: 1050 °C[1][2][3][4]

Pressure: 40 MPa[1][2][3][4]

Holding Time: Typically a few minutes (e.g., 5-10 min) is sufficient for SPS.

Allow the sintered compact to cool down to room temperature.

Remove the composite from the die and clean its surfaces.

2. Mechanical Properties Characterization

Hardness Testing:

Prepare the surface of the sintered composites by grinding and polishing to a mirror finish.

Use a Vickers hardness tester with a specified load and dwell time to measure the macro-

hardness.

Take multiple indentations at different locations on each sample and calculate the average

hardness value.

Bending Strength (Flexural Strength) Test:

Cut the sintered composites into rectangular bars of standard dimensions.

Perform a three-point or four-point bending test using a universal testing machine.

Apply a load at a constant crosshead speed until the specimen fractures.

Calculate the bending strength from the fracture load and the specimen dimensions.

Wear Resistance Test:

Use a ball-on-disk tribometer to evaluate the wear characteristics.

Prepare disk-shaped samples from the sintered composites and polish the surface.

Select a suitable counterpart ball material (e.g., steel or ceramic).
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Conduct the wear test under a specific load, sliding speed, and sliding distance.

Measure the wear loss by calculating the volume of the wear track or by measuring the

weight loss of the sample.
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Caption: Logical flow of TiC content effects on composite properties.
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Caption: Experimental workflow for Ni-Ti-Al/TiC composite optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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